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Compound of Interest

Compound Name: 3-Formylpicolinic acid

Cat. No.: B100351 Get Quote

An In-depth Technical Guide to 3-Formylpicolinic Acid

This guide provides essential physicochemical data for 3-Formylpicolinic acid, a

pyridinecarboxylic acid derivative of interest to researchers and professionals in drug

development and chemical synthesis.

Core Physicochemical Data
The fundamental molecular properties of 3-Formylpicolinic acid are summarized below.

These data are critical for experimental design, stoichiometric calculations, and analytical

characterization.

Property Value

Molecular Formula C₇H₅NO₃[1][2]

Molecular Weight 151.12 g/mol [2]

CAS Number 19182-29-7[1][2][3]

Logical Relationship of Molecular Properties
The relationship between the common name, molecular formula, and molecular weight is a

foundational concept in chemistry. The molecular formula is derived from the structure of the
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molecule, and the molecular weight is calculated from the atomic weights of the constituent

atoms in the formula.

Figure 1: Molecular Property Hierarchy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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